Cas no 1082766-58-2 (N-methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine)

N-methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a methyl group at the 5-position and an N-methylaminomethyl moiety at the 3-position. This structure confers stability and reactivity, making it a versatile intermediate in medicinal chemistry and agrochemical synthesis. The oxadiazole ring contributes to its electron-deficient character, enhancing its utility in nucleophilic substitution reactions. Its compact, polar framework improves solubility in organic solvents, facilitating downstream derivatization. The compound’s balanced lipophilicity and steric profile make it suitable for designing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its synthetic accessibility further supports scalable applications in research and industrial settings.

N-methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine structure

1082766-58-2 structure

Product Name:N-methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine

CAS No:1082766-58-2

MF:C₅H₉N₃O

MW:127.144460439682

CID:1189864

PubChem ID:29893294

Update Time:2025-10-13

N-methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- N-Methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine
- N-methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine(SALTDATA: FREE)
- N-Methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine, AldrichCPR
- DB-198984
- MFCD11505348
- 1082766-58-2
- AKOS010201430
- EN300-150368
- SCHEMBL13878111
- CS-0282268
- CHEMBL4546948
- methyl[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amine
- DTXSID60652009
- N,5-dimethyl-1,2,4-oxadiazole-3-methanamine
- N-methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine
- MDL： MFCD11505348
- Inchi： 1S/C5H9N3O/c1-4-7-5(3-6-2)8-9-4/h6H,3H2,1-2H3
- InChI Key： FJWWBBDDWORPFD-UHFFFAOYSA-N
- SMILES： O1C(C)=NC(CNC)=N1

Computed Properties

Exact Mass: 127.074561919g/mol
Monoisotopic Mass: 127.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 88.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 51Å²

N-methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine Security Information

Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： 22
Hazardous Material Identification：

N-methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M334733-50mg	N-Methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine	1082766-58-2		50mg	$ 50.00	2022-06-03
TRC	M334733-100mg	N-Methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine	1082766-58-2		100mg	$ 70.00	2022-06-03
TRC	M334733-500mg	N-Methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine	1082766-58-2		500mg	$ 275.00	2022-06-03
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	CBR01380-1G	N-Methyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)methanamine	1082766-58-2	Aldrich	1G	2871.22	2021-05-17
Enamine	EN300-150368-0.05g	methyl[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amine	1082766-58-2		0.05g	$164.0	2023-06-05
Enamine	EN300-150368-0.1g	methyl[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amine	1082766-58-2		0.1g	$172.0	2023-06-05
Enamine	EN300-150368-0.25g	methyl[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amine	1082766-58-2		0.25g	$180.0	2023-06-05
Enamine	EN300-150368-0.5g	methyl[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amine	1082766-58-2		0.5g	$188.0	2023-06-05
Enamine	EN300-150368-1.0g	methyl[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amine	1082766-58-2		1g	$195.0	2023-06-05
Enamine	EN300-150368-2.5g	methyl[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]amine	1082766-58-2		2.5g	$417.0	2023-06-05